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Compound of Interest

Compound Name: Benzenethiolate

Cat. No.: B8638828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Benzenethiolate, the conjugate base of benzenethiol, has emerged as a highly versatile and

effective ligand in the field of catalysis. Its sulfur atom, a soft donor, forms strong, stable bonds

with various transition metals, particularly soft metal ions like palladium, copper, gold, and

nickel.[1] This inherent affinity allows for the creation of robust catalytic systems with tunable

electronic and steric properties. The benzenethiolate ligand can coordinate to metal centers in

several modes—monodentate, bidentate, or as a bridging ligand—offering a high degree of

control over the geometry and reactivity of the resulting metal complex.[1] These characteristics

make it a valuable tool in a wide array of catalytic transformations, including cross-coupling

reactions, nanoparticle-mediated catalysis, and C-H activation.

Application Notes
Cross-Coupling Reactions
Benzenethiolate and its derivatives are excellent ligands for transition metal-catalyzed cross-

coupling reactions, which are fundamental for constructing complex organic molecules. They

play a crucial role in stabilizing the catalytic species and facilitating key steps in the catalytic

cycle, such as oxidative addition and reductive elimination.[1]

C-S Cross-Coupling: In copper-catalyzed Ullmann-type reactions, benzenethiolate ligands

are instrumental in the formation of aryl-sulfur bonds, a critical linkage in many

pharmaceuticals and organic materials. The catalytic cycle is believed to proceed through a
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Cu(I)/Cu(III) mechanism, where the thiolate ligand facilitates the crucial C-S bond-forming

reductive elimination step.[1]

C-C Cross-Coupling (Heck Reaction): Thiol-functionalized polymer supports have been used

to immobilize palladium complexes. These heterogeneous catalysts, featuring palladium-

thiolate linkages, have demonstrated high activity and stability in Heck coupling reactions,

allowing for easy separation and recycling of the catalyst.[2]
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Catalyst Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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